Cas no 630084-52-5 (2-(4-chlorophenyl)-N-(3-methoxypropyl)-4-(4-methylbenzenesulfonyl)-1,3-oxazol-5-amine)

• Product Name: 2-(4-chlorophenyl)-N-(3-methoxypropyl)-4-(4-methylbenzenesulfonyl)-1,3-oxazol-5-amine
• CAS No: 630084-52-5
• MF: C₂₀H₂₁ClN₂O₄S
• MW: 420.909743070602
• CID: 5419698
• PubChem ID: 3447013
• Update Time: 2025-05-22

2-(4-chlorophenyl)-N-(3-methoxypropyl)-4-(4-methylbenzenesulfonyl)-1,3-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)-N-(3-methoxypropyl)-4-tosyloxazol-5-amine
• 630084-52-5
• F3309-3807
• STK982453
• 2-(4-chlorophenyl)-N-(3-methoxypropyl)-4-(4-methylphenyl)sulfonyl-1,3-oxazol-5-amine
• 2-(4-CHLOROPHENYL)-N-(3-METHOXYPROPYL)-4-(4-METHYLBENZENESULFONYL)-1,3-OXAZOL-5-AMINE
• 2-(4-chlorophenyl)-N-(3-methoxypropyl)-4-[(4-methylphenyl)sulfonyl]-1,3-oxazol-5-amine
• AKOS002801403
• 2-(4-Chlorophenyl)-N-(3-methoxypropyl)-4-[(4-methylphenyl)sulfonyl]-5-oxazolamine
• 2-(4-chlorophenyl)-N-(3-methoxypropyl)-4-(4-methylbenzenesulfonyl)-1,3-oxazol-5-amine

• Inchi： 1S/C20H21ClN2O4S/c1-14-4-10-17(11-5-14)28(24,25)20-19(22-12-3-13-26-2)27-18(23-20)15-6-8-16(21)9-7-15/h4-11,22H,3,12-13H2,1-2H3
• InChI Key： WTFNFSJYJWCFKS-UHFFFAOYSA-N
• SMILES： O1C(NCCCOC)=C(S(C2=CC=C(C)C=C2)(=O)=O)N=C1C1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 420.0910560g/mol
• Monoisotopic Mass: 420.0910560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 89.8Ų

Experimental Properties

• Density: 1.304±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 621.0±65.0 °C(Predicted)
• pka: -2.42±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 2-(4-chlorophenyl)-N-(3-methoxypropyl)-4-(4-methylbenzenesulfonyl)-1,3-oxazol-5-amine

Introduction to Compound CAS No. 630084-52-5: 2-(4-chlorophenyl)-N-(3-methoxypropyl)-4-(4-methylbenzenesulfonyl)-1,3-oxazol-5-amine

The compound with CAS No. 630084-52-5, known as 2-(4-chlorophenyl)-N-(3-methoxypropyl)-4-(4-methylbenzenesulfonyl)-1,3-oxazol-5-amine, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of heterocyclic compounds, specifically oxazoles, which are widely studied for their unique chemical properties and biological activities. The molecule's structure incorporates a chlorophenyl group, a methoxypropyl group, and a methylbenzenesulfonyl group, all of which contribute to its distinctive reactivity and functionality.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging advanced catalytic methods and optimized reaction conditions. Researchers have demonstrated that the oxazole ring in this molecule plays a critical role in stabilizing its structure and enhancing its reactivity. The presence of the chlorophenyl group introduces electronic effects that can influence the compound's interaction with biological systems, making it a promising candidate for drug development.

One of the most notable aspects of this compound is its versatility in chemical reactions. The methoxypropyl group serves as a flexible linker, facilitating its use in various coupling reactions and enabling the creation of bioconjugates. Additionally, the methylbenzenesulfonyl group imparts lipophilicity, which is essential for improving drug delivery and bioavailability. Recent studies have highlighted the potential of this compound as an intermediate in the synthesis of more complex molecules with therapeutic applications.

In terms of biological activity, preliminary assays have shown that this compound exhibits moderate inhibitory effects on certain enzyme targets, suggesting its potential as a lead compound in drug discovery programs. Furthermore, its structural features make it an ideal candidate for exploring structure-activity relationships (SAR), which are crucial for optimizing pharmacokinetic properties such as solubility and permeability.

The synthesis of 2-(4-chlorophenyl)-N-(3-methoxypropyl)-4-(4-methylbenzenesulfonyl)-1,3-oxazol-5-amine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic strategies. Key steps include the formation of the oxazole ring through cyclization reactions and the subsequent functionalization with the methoxypropyl and methylbenzenesulfonyl groups. These steps require meticulous control over reaction conditions to ensure high yields and product purity.

From an environmental standpoint, researchers have emphasized the importance of developing sustainable synthetic routes for this compound. Green chemistry principles are increasingly being integrated into its production processes to minimize waste and reduce ecological impact. For instance, solvent-free reactions and recyclable catalysts are being explored as viable alternatives to conventional methods.

In conclusion, 2-(4-chlorophenyl)-N-(3-methoxypropyl)-4-(4-methylbenzenesulfonyl)-1,3-oxazol-5-amine represents a significant advancement in heterocyclic chemistry. Its unique structure, combined with recent research findings, positions it as a valuable tool in both academic and industrial settings. As ongoing studies continue to uncover its full potential, this compound is poised to make meaningful contributions to fields ranging from pharmaceuticals to materials science.